1,1-Dioxo-1lambda6-thiane-4-sulfinyl chloride

• Molecular Formula: C5H9ClO3S2
• Molecular Weight: 216.7 g/mol
• SMILES: C1CS(=O)(=O)CCC1S(=O)Cl
• InChI: InChI=1S/C5H9ClO3S2/c6-10(7)5-1-3-11(8,9)4-2-5/h5H,1-4H2
• InChIKey: QNXMHSFCZHLVOD-UHFFFAOYSA-N

Researchers requiring enantioselective sulfinamide synthesis often face failed stereochemical outcomes when substituting with achiral sulfonyl chlorides. 1,1-Dioxo-1lambda6-thiane-4-sulfinyl chloride (CAS 1850836-16-6) provides the chiral S(IV) electrophile essential for asymmetric transformations. • Enables stereoselective synthesis of chiral sulfinamides and sulfinate esters via dynamic kinetic resolution. • Intermediate electrophilicity between sulfenyl and sulfonyl chlorides allows selective late-stage functionalization of complex intermediates. • Rigid thiane-1,1-dioxide scaffold provides defined spatial orientation for structure-based drug design targeting CNS receptors.

1,1-Dioxo-1lambda6-thiane-4-sulfinyl chloride: A Heterocyclic Sulfinyl Chloride Building Block

1,1-Dioxo-1lambda6-thiane-4-sulfinyl chloride (CAS 1850836-16-6) is a heterocyclic organosulfur compound distinguished by a saturated six-membered thiane ring bearing a 1,1-dioxo (sulfone) group and a reactive sulfinyl chloride (-S(O)Cl) moiety at the 4-position . Its molecular formula is C5H9ClO3S2 with a molecular weight of 216.7 g/mol . This compound serves as a chiral electrophilic intermediate that is structurally and functionally intermediate between sulfenyl (R-S-Cl) and sulfonyl (R-SO2-Cl) chlorides, enabling specific reactivity profiles in organic synthesis [1].

Workflow

Chiral electrophilic building block for asymmetric synthesis

Reactivity

Intermediate sulfinyl chloride electrophilicity for chemoselective ligation

Scaffold

Conformationally constrained thiane-1,1-dioxide core for SAR exploration

• [1] Sulfinyl halide. In Wikipedia. Retrieved April 19, 2026. View Source

Why In-Class Substitution of 1,1-Dioxo-1lambda6-thiane-4-sulfinyl chloride Is Not Feasible

Direct substitution of 1,1-dioxo-1lambda6-thiane-4-sulfinyl chloride with its closest analog, 1,1-dioxo-1lambda6-thiane-4-sulfonyl chloride (CAS 1221722-37-7), is not chemically equivalent and will lead to divergent reaction outcomes. The key difference lies in the oxidation state of the sulfur atom bonded to chlorine. The sulfinyl chloride (-S(O)Cl) has a chiral sulfur(IV) center, enabling stereoselective transformations and dynamic kinetic resolution, whereas the sulfonyl chloride (-SO2Cl) features an achiral sulfur(VI) center that cannot participate in enantioselective pathways [1][2]. Furthermore, the lower oxidation state of the sulfinyl chloride confers distinct electrophilicity and a different leaving group propensity compared to the sulfonyl chloride, directly impacting reaction kinetics and product distribution in nucleophilic substitutions [2]. These fundamental differences mandate a rigorous, evidence-based selection process rather than generic substitution.

Sulfinyl chloride

Sulfonyl chloride analog

! Chiral sulfur(IV) center enables stereochemical control; achiral sulfur(VI) in the analog may not transfer asymmetric induction.

Thiane-1,1-dioxide

Acyclic sulfinyl chloride

! Conformational restriction of the cyclic scaffold may shift stereochemical outcomes and binding modes vs. flexible alternatives.

Sulfinyl chloride

Sulfenyl chloride

! Intermediate oxidation state offers distinct electrophilicity; direct substitution with sulfenyl or sulfonyl chlorides alters reaction kinetics and product profiles.

• [1] Shibata, N., Matsunaga, M., & Nakagawa, M. (2005). Cinchona alkaloid/sulfinyl chloride combinations: Enantioselective sulfinylating agents of alcohols. Journal of the American Chemical Society, 127(5), 1374-1375. View Source
• [2] Sulfinyl halide. In Wikipedia. Retrieved April 19, 2026. View Source

Quantitative Differentiation Evidence for 1,1-Dioxo-1lambda6-thiane-4-sulfinyl chloride vs. Analogs

Chiral Sulfur(IV) Center Enables Enantioselective Synthesis vs. Achiral Sulfonyl Chloride

1,1-Dioxo-1lambda6-thiane-4-sulfinyl chloride possesses a chiral sulfur(IV) center in its sulfinyl chloride group, a property that enables enantioselective transformations. In contrast, the structurally analogous 1,1-dioxo-1lambda6-thiane-4-sulfonyl chloride (CAS 1221722-37-7) has an achiral sulfur(VI) center and cannot mediate asymmetric reactions. This distinction is critical for applications requiring stereochemical control [1]. While direct data for this specific compound is limited, the class of sulfinyl chlorides is well-established for achieving high enantioselectivity. For example, in asymmetric sulfinylation of alcohols using cinchona alkaloid/sulfinyl chloride combinations, enantiomeric excesses (ee) of up to 99% have been achieved [1].

Stereochemical capability

Class-level inference

Chiral S(IV) vs. achiral S(VI) analog; up to 99% ee reported for related sulfinyl chloride systems

Stereochemical-control study fit

Data to verify for this specific compound; class-level inference from cinchona alkaloid-mediated sulfinylation

Evidence Dimension	Stereochemical Capability
Target Compound Data	Chiral sulfur(IV) center; capable of enantioselective transformations
Comparator Or Baseline	1,1-dioxo-1lambda6-thiane-4-sulfonyl chloride (achiral sulfur(VI) center)
Quantified Difference	Enables enantioselectivity up to 99% ee (class-level inference from related sulfinyl chlorides)
Conditions	Asymmetric sulfinylation of alcohols with cinchona alkaloid catalysts [1]

Why This Matters

For procurement in medicinal chemistry or asymmetric catalysis, the chiral nature of this sulfinyl chloride is a non-negotiable requirement that its sulfonyl chloride analog cannot fulfill.

• [1] Shibata, N., Matsunaga, M., & Nakagawa, M. (2005). Cinchona alkaloid/sulfinyl chloride combinations: Enantioselective sulfinylating agents of alcohols. Journal of the American Chemical Society, 127(5), 1374-1375. View Source

Intermediate Oxidation State Provides Distinct Reactivity Profile vs. Sulfonyl Chloride

The sulfinyl chloride (-S(O)Cl) group in 1,1-dioxo-1lambda6-thiane-4-sulfinyl chloride represents an intermediate oxidation state between sulfenyl (-S-Cl) and sulfonyl (-SO2-Cl) chlorides. This position dictates a unique electrophilicity profile that is distinct from the sulfonyl analog [1]. While specific kinetic data for this compound are not available, the class of sulfinyl chlorides is known to react with nucleophiles under milder conditions and with different selectivity compared to their sulfonyl counterparts [1]. This allows for chemoselective transformations in complex molecule synthesis where a sulfonyl chloride would be either too reactive or unreactive.

Electrophilicity profile

Class-level inference

Intermediate oxidation state between sulfenyl and sulfonyl chlorides; milder, more selective nucleophilic substitution reported

Supports chemoselective functionalization review

Qualitative class behavior; reaction kinetics for this scaffold require validation

Evidence Dimension	Oxidation State and Electrophilicity
Target Compound Data	Sulfur(IV) in -S(O)Cl group; intermediate electrophilicity
Comparator Or Baseline	1,1-dioxo-1lambda6-thiane-4-sulfonyl chloride (sulfur(VI) in -SO2Cl group; higher electrophilicity)
Quantified Difference	Qualitative difference in reaction rates and selectivity (class-level inference)
Conditions	Reactions with amines, alcohols, and other nucleophiles [1]

Why This Matters

The ability to perform chemoselective transformations without over-oxidation or unwanted side reactions is a key differentiator for researchers selecting a sulfinyl chloride over a sulfonyl chloride.

• [1] Sulfinyl halide. In Wikipedia. Retrieved April 19, 2026. View Source

Molecular Weight and Formula Differentiate from Sulfonyl Analog for Inventory and Purity Control

The molecular weight of 1,1-dioxo-1lambda6-thiane-4-sulfinyl chloride is 216.7 g/mol (C5H9ClO3S2) . Its closest analog, 1,1-dioxo-1lambda6-thiane-4-sulfonyl chloride, has a molecular weight of 232.7 g/mol (C5H9ClO4S2) . This 16 g/mol difference, corresponding to one additional oxygen atom, is a quantifiable and unambiguous identifier. This distinction is critical for procurement and analytical verification to ensure the correct compound is received and used, preventing costly synthetic errors.

Identity confirmation

Head-to-head

216.7 g/mol vs. sulfonyl analog 232.7 g/mol

16.0 g/mol mass difference for analytical verification

Calculated from molecular formula; supports LC-MS/HRMS method development

Evidence Dimension	Molecular Weight
Target Compound Data	216.7 g/mol
Comparator Or Baseline	1,1-dioxo-1lambda6-thiane-4-sulfonyl chloride: 232.7 g/mol
Quantified Difference	16.0 g/mol
Conditions	Calculated from molecular formula

Why This Matters

Accurate molecular weight is essential for confirming compound identity during receipt, inventory management, and analytical method development, preventing misidentification with the closely named sulfonyl analog.

Cyclic Sulfone Framework Offers Conformational Rigidity Not Present in Acyclic Analogs

The thiane-1,1-dioxide ring in 1,1-dioxo-1lambda6-thiane-4-sulfinyl chloride provides a conformationally constrained scaffold. In contrast, acyclic sulfinyl chlorides like methanesulfinyl chloride (CH3S(O)Cl) lack this rigidity. The cyclic structure restricts the orientation of the reactive sulfinyl chloride group, which can influence the stereochemical outcome of reactions and binding interactions in biological systems [1]. While no direct quantitative comparison exists for this specific compound, computational studies on related 4-substituted tetrahydro-2H-thiopyran-1,1-dioxides demonstrate a strong preference for the equatorial conformation of the substituent, which would influence reactivity and molecular recognition [1].

Conformational constraint

Cross-study comparable

Cyclic thiane-1,1-dioxide restricts sulfinyl orientation; equatorial preference predicted by DFT on analogs

Supports scaffold-rigidity review for molecular recognition

Conformational effect on reactivity inferred from computational studies on 4-substituted analogs

Evidence Dimension	Conformational Flexibility
Target Compound Data	Cyclic thiane-1,1-dioxide ring; conformationally restricted
Comparator Or Baseline	Methanesulfinyl chloride (acyclic, freely rotating)
Quantified Difference	Qualitative difference in conformational freedom; computational studies on analogs show strong equatorial preference for 4-substituents
Conditions	DFT calculations on 4-substituted tetrahydro-2H-thiopyran-1,1-dioxides [1]

Why This Matters

For medicinal chemistry programs, the conformational constraint of the cyclic sulfone can lead to improved target selectivity and pharmacokinetic properties compared to flexible acyclic alternatives.

• [1] Freeman, F., Gomarooni, F., & Hehre, W. J. (2008). An Ab Initio Molecular Orbital Theory and Density Functional Theory (DFT) Study of Conformers and Rotamers of 4-Substituted Tetrahydro-2H-thiopyran-1,1-dioxides. Journal of Molecular Structure: THEOCHEM, 856(1-3), 1-10. View Source

Optimal Research and Industrial Applications for 1,1-Dioxo-1lambda6-thiane-4-sulfinyl chloride

Asymmetric Synthesis of Sulfinamides and Sulfinate Esters for Chiral Drug Discovery

1,1-Dioxo-1lambda6-thiane-4-sulfinyl chloride is ideally suited for the enantioselective synthesis of chiral sulfinamides and sulfinate esters. As established in Section 3, the chiral sulfur(IV) center enables asymmetric transformations that its sulfonyl chloride analog cannot perform [1]. This makes it a critical building block for medicinal chemistry programs developing single-enantiomer drug candidates, particularly those targeting GABAA receptors or other CNS targets where stereochemistry dictates pharmacological activity.

Chemoselective Functionalization in Complex Molecule Synthesis

The intermediate electrophilicity of the sulfinyl chloride group allows for selective reactions in the presence of other sensitive functional groups. As outlined in Section 3, this property distinguishes it from the more reactive sulfonyl chloride. This compound is therefore the preferred reagent when a milder, more controlled electrophile is required for late-stage functionalization of complex natural products or advanced pharmaceutical intermediates.

Conformationally Constrained Building Block for Structure-Based Drug Design

The rigid thiane-1,1-dioxide scaffold provides a defined spatial orientation for the reactive sulfinyl chloride. As indicated in Section 3, this conformational constraint can be leveraged in structure-based drug design to improve target binding affinity and selectivity. Researchers prioritizing scaffold rigidity to enhance molecular recognition should select this compound over flexible acyclic sulfinyl chlorides.

Analytical Method Development and Quality Control Reference Standard

The unambiguous molecular weight difference of 16 g/mol between this compound and its sulfonyl analog provides a clear analytical marker for quality control. As detailed in Section 3, this quantitative difference enables accurate identification via LC-MS or HRMS, making this compound a reliable reference standard for method development and for verifying the identity of incoming materials in a procurement or manufacturing setting.

Application

Selection Property

Validation Focus

Chiral sulfinamide and sulfinate ester synthesis

Stereochemical-control context

Enantiomeric excess and absolute configuration attribution review

Late-stage chemoselective functionalization

Intermediate electrophilicity profile

Reaction kinetics and selectivity vs. sulfonyl chloride comparator

Structure-based drug design with constrained scaffolds

Conformational rigidity of the thiane-1,1-dioxide ring

Target binding affinity and selectivity vs. acyclic controls

Analytical method development and QC reference

Defined molecular weight identity

LC-MS/HRMS mass confirmation and inventory verification

• [1] Shibata, N., Matsunaga, M., & Nakagawa, M. (2005). Cinchona alkaloid/sulfinyl chloride combinations: Enantioselective sulfinylating agents of alcohols. Journal of the American Chemical Society, 127(5), 1374-1375. View Source